Cas no 1806285-93-7 (Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate
• CAS No: 1806285-93-7
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4955554
• Update Time: 2025-10-30

Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-2-18-10(17)7-4-9(19-11(12,13)14)6(5-15)3-8(7)16/h3-4,16H,2H2,1H3
• InChI Key： KXMPZTLNTFEKLY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=C(C(C(=O)OCC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.8
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate

Ethyl 4-Cyano-2-Hydroxy-5-(Trifluoromethylthio)Benzoate: A Comprehensive Overview

Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate, identified by the CAS number 1806285-93-7, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structure featuring a cyano group, a hydroxyl group, and a trifluoromethylthio substituent, exhibits intriguing chemical properties that make it a valuable subject for research and development.

The cyano group attached to the benzoate ring contributes to the compound's ability to participate in various chemical reactions, including nucleophilic additions and substitutions. This functional group also enhances the compound's stability under certain conditions, making it suitable for applications in high-performance materials. Recent studies have highlighted the potential of cyano-containing compounds in the development of advanced polymers and composites.

The hydroxyl group present in the molecule plays a crucial role in hydrogen bonding, which is essential for the compound's solubility and reactivity. This feature makes Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate a promising candidate for use in drug delivery systems and as a precursor in organic synthesis. Researchers have explored its ability to form stable complexes with metal ions, which could be leveraged in catalysis and sensing applications.

The trifluoromethylthio group introduces electron-withdrawing effects into the molecule, significantly influencing its electronic properties. This substituent not only enhances the compound's thermal stability but also imparts unique optical and electronic characteristics. Recent advancements in materials science have demonstrated the use of such groups in creating novel optoelectronic materials, including organic light-emitting diodes (OLEDs) and photovoltaic devices.

Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate has garnered attention due to its potential applications in agricultural chemistry. Its ability to act as a herbicide or fungicide has been explored in recent studies, where it has shown promising results in controlling plant pathogens without adverse environmental impacts. The compound's selectivity towards specific enzymes involved in plant metabolism makes it a candidate for sustainable agricultural practices.

In the field of pharmaceuticals, this compound serves as an intermediate in the synthesis of bioactive molecules. Its role as a building block for complex organic structures has been validated through numerous synthetic routes reported in recent literature. The compound's versatility allows for its modification into derivatives with enhanced pharmacokinetic properties, making it valuable in drug discovery programs.

Recent research has also focused on the biodegradation of Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate, addressing concerns related to environmental impact. Studies have shown that under specific microbial conditions, the compound can be effectively degraded into non-toxic byproducts, reducing its ecological footprint.

The synthesis of Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate involves multi-step processes that highlight its chemical complexity. Techniques such as Suzuki coupling and nucleophilic aromatic substitution have been employed to construct this molecule efficiently. The optimization of these methods has been a focal point of recent studies, aiming to enhance yield and reduce production costs.

In conclusion, Ethyl 4-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate (CAS No. 1806285-93-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of functional groups endows it with properties that are highly desirable for modern technological advancements. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.